Cas no 1181583-66-3 ((2-Aminoethyl)[(3-chlorophenyl)methyl]propylamine)

• Product Name: (2-Aminoethyl)[(3-chlorophenyl)methyl]propylamine
• CAS No: 1181583-66-3
• MF: C₁₂H₁₉ClN₂
• MW: 226.745661973953
• CID: 5950766
• PubChem ID: 39246982
• Update Time: 2025-06-14

(2-Aminoethyl)[(3-chlorophenyl)methyl]propylamine Chemical and Physical Properties

Names and Identifiers

• (2-aminoethyl)[(3-chlorophenyl)methyl]propylamine
• EN300-7442577
• SCHEMBL21902246
• 1181583-66-3
• (2-Aminoethyl)[(3-chlorophenyl)methyl]propylamine

• Inchi： 1S/C12H19ClN2/c1-2-7-15(8-6-14)10-11-4-3-5-12(13)9-11/h3-5,9H,2,6-8,10,14H2,1H3
• InChI Key： KQIZGSFTCYGIEL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN(CCN)CCC

Computed Properties

• Exact Mass: 226.1236763g/mol
• Monoisotopic Mass: 226.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.3Ų

Additional information on (2-Aminoethyl)[(3-chlorophenyl)methyl]propylamine

Comprehensive Overview of (2-Aminoethyl)[(3-chlorophenyl)methyl]propylamine (CAS No. 1181583-66-3)

The compound (2-Aminoethyl)[(3-chlorophenyl)methyl]propylamine (CAS No. 1181583-66-3) is a specialized organic molecule with a unique structural configuration. Its chemical name reflects the presence of an aminoethyl group, a 3-chlorophenylmethyl moiety, and a propylamine chain, which collectively contribute to its distinct properties. This compound has garnered attention in various research fields due to its potential applications in pharmaceutical intermediates, material science, and biochemical studies.

In recent years, the demand for custom synthesis and high-purity chemicals has surged, driven by advancements in drug discovery and biotechnology. Researchers are increasingly exploring compounds like (2-Aminoethyl)[(3-chlorophenyl)methyl]propylamine for their role in developing novel therapeutic agents. Its structural features, such as the chlorophenyl group, make it a valuable building block for designing molecules with targeted biological activity.

The synthesis of 1181583-66-3 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve optimal yields. Key steps may include alkylation, amination, and purification techniques such as column chromatography or recrystallization. The compound's molecular weight and solubility profile are critical factors influencing its handling and application in laboratory settings.

From an industrial perspective, (2-Aminoethyl)[(3-chlorophenyl)methyl]propylamine is often discussed in the context of green chemistry and sustainable synthesis. Companies and researchers are focusing on minimizing waste and improving energy efficiency during production. This aligns with global trends toward environmentally friendly chemical processes, a topic frequently searched by professionals in the field.

Analytical characterization of this compound typically involves techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the purity and identity of the material, which is essential for its intended use. The compound's stability under various storage conditions is also a common point of inquiry among users.

In the realm of academic research, 1181583-66-3 has been studied for its potential interactions with biological targets. For instance, its amine functionality may participate in hydrogen bonding or electrostatic interactions, making it a candidate for enzyme inhibition studies. Such applications are often explored in computational chemistry and molecular modeling, areas that have seen exponential growth due to the integration of artificial intelligence (AI) in drug design.

Safety and handling guidelines for (2-Aminoethyl)[(3-chlorophenyl)methyl]propylamine emphasize the use of personal protective equipment (PPE) and proper ventilation. While the compound is not classified under hazardous categories, standard laboratory precautions are recommended. This aligns with the broader industry focus on occupational health and safety protocols, a topic frequently searched by professionals.

The market for specialty chemicals like 1181583-66-3 is expanding, with increasing demand from pharmaceutical and agrochemical sectors. Suppliers often highlight batch-to-batch consistency and scalability as key selling points. Additionally, the rise of e-commerce platforms for chemical procurement has made such compounds more accessible to researchers worldwide.

In summary, (2-Aminoethyl)[(3-chlorophenyl)methyl]propylamine (CAS No. 1181583-66-3) represents a versatile compound with significant potential in scientific and industrial applications. Its unique structure and functional groups make it a subject of ongoing research, particularly in the context of drug development and sustainable chemistry. As the scientific community continues to explore its properties, this compound is likely to remain a topic of interest in both academic and commercial spheres.